Cas no 625-88-7 (2,5-Diiodothiophene)

2,5-Diiodothiophene is a halogenated thiophene derivative characterized by the presence of iodine atoms at the 2 and 5 positions of the thiophene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, due to its reactive iodine substituents. Its high purity and stability make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization of thiophene-based scaffolds is required. The electron-withdrawing nature of the iodine groups also enhances its utility in the development of conjugated polymers and optoelectronic materials. Proper handling under inert conditions is recommended to preserve its reactivity.
2,5-Diiodothiophene structure
2,5-Diiodothiophene structure
Product Name:2,5-Diiodothiophene
CAS No:625-88-7
MF:C4H2I2S
MW:335.932624340057
MDL:MFCD00014525
CID:82809
PubChem ID:87569032
Update Time:2025-05-28

2,5-Diiodothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diiodothiophene
    • Thiophene, 2,5-diiodo-
    • PNYWRAHWEIOAGK-UHFFFAOYSA-N
    • 2,5-diiodthiophen
    • C4H2I2S
    • NSC80411
    • Thiophene,5-diiodo-
    • PubChem5529
    • Maybridge1_002904
    • BIDD:GT0169
    • DivK1c_001656
    • HMS549L22
    • SBB058942
    • OR2734
    • EINECS 210-915-9
    • A833870
    • SY048417
    • CCG-46391
    • SR-01000636091-1
    • D2611
    • DTXSID00211553
    • AI-942/42301759
    • 2,5-Diiodothiophene, 98%
    • D90089
    • AKOS005254587
    • CS-0313462
    • EN300-7582189
    • GEO-01111
    • SCHEMBL357574
    • CD 08226
    • MFCD00014525
    • AS-57159
    • NS00043942
    • FT-0610389
    • NSC 80411
    • InChI=1/C4H2I2S/c5-3-1-2-4(6)7-3/h1-2
    • W-200464
    • 625-88-7
    • CDS1_000616
    • NSC-80411
    • DB-054204
    • MDL： MFCD00014525
    • Inchi： 1S/C4H2I2S/c5-3-1-2-4(6)7-3/h1-2H
    • InChI Key： PNYWRAHWEIOAGK-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(S1)I
    • BRN： 109915

Computed Properties

  • Exact Mass: 335.79700
  • Monoisotopic Mass: 335.797
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Color/Form: Black crystalline powder
  • Density: 2.6310 (estimate)
  • Melting Point: 39.0 to 43.0 deg-C
  • Boiling Point: 140°C/15mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: 1.756
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 28.24000
  • LogP: 2.95730
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water.

2,5-Diiodothiophene Security Information

2,5-Diiodothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Diiodothiophene Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2,5-Diiodothiophene Production Method

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